Cas no 885277-01-0 (2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine)

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine structure

885277-01-0 structure

Product Name:2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine

CAS No:885277-01-0

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD06738668

CID:711407

PubChem ID:51358479

Update Time:2025-09-26

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine
- 2-Chloro-4-(2,2,2-trifluoro-ethoxy)pyridine
- Pyridine,2-chloro-4-(2,2,2-trifluoroethoxy)-
- 2-CHLORO-4-(2,2,2-TRIFLUORO-ETHOXY)-PYRIDINE
- AEIHRRMIARXQBG-UHFFFAOYSA-N
- RB1133
- AB27599
- AK133037
- ST2416694
- Z5262
- 2-Chloro-4-(2,2,2-trifluoroethoxy)-pyridine
- 2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine (ACI)
- DTXSID20679974
- MFCD06738668
- DTXCID80630723
- DB-077697
- AKOS013088652
- 2-Chloro-4-(2 pound not2 pound not2-trifluoroethoxy)pyridine
- CS-0036673
- DS-2944
- SCHEMBL16333809
- 885277-01-0
- 2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine
- MDL： MFCD06738668
- Inchi： 1S/C7H5ClF3NO/c8-6-3-5(1-2-12-6)13-4-7(9,10)11/h1-3H,4H2
- InChI Key： AEIHRRMIARXQBG-UHFFFAOYSA-N
- SMILES： FC(COC1C=C(Cl)N=CC=1)(F)F

Computed Properties

Exact Mass: 211.00100
Monoisotopic Mass: 211.001
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 213.6±40.0℃ at 760 mmHg
Flash Point: No data available
PSA: 22.12000
LogP: 2.67610
Vapor Pressure: No data available

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM120930-1g	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	1g	$172	2021-08-06
Chemenu	CM120930-5g	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	5g	$589	2021-08-06
Chemenu	CM120930-250mg	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	250mg	$***	2023-05-29
Chemenu	CM120930-1g	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	1g	$***	2023-05-29
Chemenu	CM120930-5g	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	5g	$***	2023-05-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C839298-250mg	2-Chloro-4-(2,2,2-trifluoroethoxy)pyridine	885277-01-0	95%	250mg	350.10	2021-05-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0111-1g	2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine	885277-01-0	96%	1g	1272.06CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0111-5g	2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine	885277-01-0	96%	5g	5003.45CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0111-25g	2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine	885277-01-0	96%	25g	15264.76CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0111-500mg	2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine	885277-01-0	96%	500mg	1060.05CNY	2021-05-08

2-Chloro-4-(2,2,2-trifluoro-ethoxy)-pyridine Production Method

Production Method 1

34941-91-8

885277-01-0

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 5 min, rt
1.2 overnight, rt
1.3 Reagents: Sodium hydride ; 1 h, rt

Reference

Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties

Soth, Michael J. ; Le, Kang; Di Francesco, Maria Emilia; Hamilton, Matthew M.; Liu, Gang; et al, Journal of Medicinal Chemistry, 2020, 63(21), 12957-12977